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Compound of Interest

Compound Name: Calcium dithionite

Cat. No.: B095250 Get Quote

An In-depth Technical Guide to Calcium Dithionite (CAS Number 15512-36-4) for

Researchers and Drug Development Professionals

Disclaimer: The following technical guide on calcium dithionite (CAS 15512-36-4) has been

compiled from available scientific literature and safety data. It is important to note that while

comprehensive information exists for dithionite salts in general, particularly sodium dithionite,

specific research on the applications of calcium dithionite in drug development is limited.

Therefore, some sections of this guide infer potential applications and experimental

considerations from the well-established chemistry of the dithionite anion. All experimental work

should be preceded by a thorough risk assessment and validation.

Introduction
Calcium dithionite, also known as calcium hydrosulfite, is an inorganic salt with the chemical

formula CaS₂O₄. It is a powerful reducing agent, a property that underpins its existing and

potential applications across various scientific and industrial domains. For researchers,

scientists, and drug development professionals, understanding the fundamental chemistry,

reactivity, and handling of this compound is crucial for exploring its potential utility in areas such

as drug synthesis, formulation of oxygen-sensitive drugs, and novel drug delivery systems. This

guide provides a comprehensive overview of the technical data available for calcium
dithionite.

Chemical and Physical Properties
A summary of the key chemical and physical properties of calcium dithionite is presented in

Table 1.
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Property Value

CAS Number 15512-36-4

Molecular Formula CaS₂O₄

Molecular Weight 168.20 g/mol [1][2]

Appearance
Colorless or slightly yellow colored liquid with a

strong sulfur odor.[1][3]

Synonyms
Calcium hydrosulfite, Dithionous acid, calcium

salt (1:1)[1]

Reactivity
Strong reducing agent; pyrophoric; water-

reactive.[4]

Solubility

While specific data for calcium dithionite is not

readily available, dithionite salts are generally

soluble in water.

Decomposition
Decomposes in the presence of water and/or

heat.[3][5]

Synthesis of Calcium Dithionite
While specific, detailed laboratory-scale synthesis protocols for calcium dithionite are not

widely published, its preparation can be inferred from the industrial processes used for sodium

dithionite. A common method involves the reduction of sulfur dioxide. One potential route could

be the "formate process," where a calcium salt is used instead of a sodium salt.

Conceptual Synthesis via the Formate Process:

This process would involve reacting calcium formate with sulfur dioxide and a base in an

aqueous solution. The overall reaction can be conceptualized as:

Ca(HCOO)₂ + 2SO₂ + Ca(OH)₂ → 2CaS₂O₄ + 2H₂O + 2CO₂

Experimental Considerations:
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Inert Atmosphere: Dithionites are highly sensitive to oxygen. All synthesis steps should be

carried out under an inert atmosphere (e.g., nitrogen or argon).

Temperature Control: The reaction is exothermic, and temperature control is crucial to

prevent the decomposition of the dithionite product.

pH Control: The stability of dithionite is pH-dependent, with greater stability in alkaline

conditions.

Purification: The final product would likely require purification to remove unreacted starting

materials and byproducts.

Reactivity and Decomposition
The utility and challenges of working with calcium dithionite stem from its reactivity,

particularly its decomposition pathways.

Aqueous Decomposition
In aqueous solutions, dithionite undergoes decomposition, which is accelerated by acidic

conditions, heat, and the presence of oxygen. The primary decomposition reaction in an

aqueous environment is a disproportionation to thiosulfate and bisulfite[3][5]:

2S₂O₄²⁻ + H₂O → S₂O₃²⁻ + 2HSO₃⁻

Caption: Aqueous decomposition of the dithionite anion.

Reaction with Oxygen
Dithionites are readily oxidized by atmospheric oxygen. This reaction is a key consideration for

the handling and storage of calcium dithionite and also presents an opportunity for its use as

an oxygen scavenger in pharmaceutical formulations.

Reducing Properties
Calcium dithionite is a potent reducing agent. This property could be harnessed in organic

synthesis for the reduction of various functional groups in the preparation of active
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pharmaceutical ingredients (APIs). For example, sodium dithionite is used for the reduction of

nitro groups to amines.

Potential Applications in Drug Development
While specific examples are lacking for calcium dithionite, its chemical properties suggest

several potential applications in the pharmaceutical field.

Oxygen Scavenger in Formulations
For oxygen-sensitive drugs, incorporating an oxygen scavenger into the packaging or the

formulation itself can significantly improve stability and shelf-life. The rapid reaction of dithionite

with oxygen makes it a candidate for this purpose.

Drug Formulation

Oxygen-Sensitive API

Oxidative Degradation

Calcium Dithionite

Stabilization of API

prevents degradation by reacting with O₂

O₂ (Oxygen)

causes reacts with

Click to download full resolution via product page

Caption: Role of Calcium Dithionite as an oxygen scavenger.

In Situ Generation of Sulfur Dioxide
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The decomposition of dithionite produces sulfur dioxide (SO₂), a molecule with known

biological activities. Calcium dithionite could potentially be explored as a prodrug or in a

delivery system for the controlled release of SO₂ for therapeutic purposes.

Reducing Agent in API Synthesis
The strong reducing power of calcium dithionite could be utilized in the synthesis of complex

pharmaceutical molecules. Its use may offer alternative reaction pathways or improved yields

compared to other reducing agents.

Experimental Protocols & Handling
Given the reactivity of calcium dithionite, strict adherence to safety protocols is mandatory.

General Handling and Storage
Inert Conditions: Calcium dithionite should be handled and stored under a dry, inert

atmosphere to prevent decomposition.

Moisture Prevention: Avoid contact with water or moist air, as this will lead to decomposition

and the release of sulfur dioxide gas.

Temperature: Store in a cool, dry place away from heat sources.

Materials to Avoid: Avoid contact with oxidizing agents, acids, and combustible materials.

Analytical Quantification
Several methods can be adapted for the quantification of dithionite content, which is crucial for

quality control and stability studies.

Iodometric Titration: This is a classic method for determining the concentration of reducing

agents. The dithionite is titrated with a standardized iodine solution.

Ion Chromatography: This technique can be used to separate and quantify dithionite and its

decomposition products (thiosulfate, bisulfite, and sulfate).
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Caption: General workflow for the analytical quantification of dithionite.

Safety and Toxicology
Calcium dithionite is a hazardous substance and must be handled with appropriate personal

protective equipment (PPE).

Hazard Description

Inhalation

May be toxic if inhaled. Decomposition can

produce irritating and toxic gases (sulfur dioxide

and hydrogen sulfide).[1]

Skin and Eye Contact Corrosive to skin and eyes.[1][3]

Ingestion May be toxic if ingested.[1][3]

Flammability
Flammable/combustible material. May ignite on

contact with moist air or moisture.[3]

Toxicological Data:
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Specific toxicological studies on calcium dithionite are not readily available. The toxicity

profile is likely dominated by its corrosive nature and the toxicity of its decomposition products,

primarily sulfur dioxide. The biocompatibility of dithionite salts for internal use would require

extensive investigation.

Conclusion and Future Perspectives
Calcium dithionite is a reactive inorganic compound with potential, yet largely unexplored,

applications in the pharmaceutical sciences. Its strong reducing properties and its ability to act

as an oxygen scavenger are of particular interest. However, its instability and the lack of

specific research in a drug development context are significant hurdles.

Future research should focus on:

Developing and optimizing synthesis and purification protocols for high-purity calcium
dithionite.

Conducting comprehensive stability studies in various pharmaceutical-grade excipients and

solvents.

Evaluating its efficacy as an oxygen scavenger for specific oxygen-labile drugs.

Investigating its potential in controlled drug delivery systems.

Performing detailed toxicological and biocompatibility studies to assess its safety profile for

pharmaceutical applications.

Addressing these research gaps will be essential to unlock the potential of calcium dithionite
for the next generation of pharmaceuticals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b095250?utm_src=pdf-body
https://www.benchchem.com/product/b095250?utm_src=pdf-body
https://www.benchchem.com/product/b095250?utm_src=pdf-body
https://www.benchchem.com/product/b095250?utm_src=pdf-body
https://www.benchchem.com/product/b095250?utm_src=pdf-body
https://www.benchchem.com/product/b095250?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b095250?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. hpvchemicals.oecd.org [hpvchemicals.oecd.org]

2. Calcium dithionite | CaS2O4 | CID 9793941 - PubChem [pubchem.ncbi.nlm.nih.gov]

3. apps.dtic.mil [apps.dtic.mil]

4. Calcium dithionite | 15512-36-4 [chemicalbook.com]

5. Sodium Dithionite | Na2S2O4 | CID 24489 - PubChem [pubchem.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Calcium dithionite CAS number 15512-36-4].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b095250#calcium-dithionite-cas-number-15512-36-4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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